Cas no 475279-74-4 (Tert-Butyl 4-(5-Fluoro-2-nitrophenyl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(5-Fluoro-2-nitrophenyl)piperazine-1-carboxylate
• CAS No: 475279-74-4
• MF: C₁₅H₂₀FN₃O₄
• MW: 325.33540725708
• CID: 4714561
• Update Time: 2025-05-19

Tert-Butyl 4-(5-Fluoro-2-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(5-Fluoro-2-nitrophenyl)piperazine-1-carboxylate
• tert-Butyl 4-(5-fluoro-2-nitrophenyl)-piperazine-1-carboxylate
• LWTSKKBORQCEFR-UHFFFAOYSA-N
• t-Butyl 4-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate
• tert-butyl-4-(5-fluoro-2-nitrophenyl)piperazin-1-carboxylate
• 4-(5-fluoro-2-nitrophenyl)-piperazine-1-carboxylic acid tert-butyl ester
• Tert-Butyl 4-(5-Fluoro-2-nitrophenyl)piperazine-1-carboxylate

• Inchi： 1S/C15H20FN3O4/c1-15(2,3)23-14(20)18-8-6-17(7-9-18)13-10-11(16)4-5-12(13)19(21)22/h4-5,10H,6-9H2,1-3H3
• InChI Key： LWTSKKBORQCEFR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N1CCN(C(=O)OC(C)(C)C)CC1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 441
• Topological Polar Surface Area: 78.6

Additional information on Tert-Butyl 4-(5-Fluoro-2-nitrophenyl)piperazine-1-carboxylate

Tert-Butyl 4-(5-Fluoro-2-nitrophenyl)piperazine-1-carboxylate (CAS No. 475279-74-4): A Comprehensive Overview in Modern Chemical Research

The compound Tert-Butyl 4-(5-Fluoro-2-nitrophenyl)piperazine-1-carboxylate, identified by its CAS number 475279-74-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The piperazine core and the fluorinated nitrophenyl moiety contribute to its distinct pharmacological profile, making it a valuable candidate for further exploration.

In the realm of medicinal chemistry, the structural motif of piperazine is widely recognized for its versatility and efficacy in modulating biological pathways. The introduction of a tert-butyl group at the 1-position of the piperazine ring enhances lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability. Concurrently, the presence of a 5-fluoro-2-nitrophenyl substituent introduces additional electronic and steric effects that can influence binding affinity and selectivity. This combination of features makes Tert-Butyl 4-(5-Fluoro-2-nitrophenyl)piperazine-1-carboxylate a promising scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of fluorine-containing aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding interactions with biological targets. The nitro group in the 5-fluoro-2-nitrophenyl moiety further contributes to the compound's reactivity and potential for further derivatization. Such structural elements are often employed to fine-tune pharmacokinetic properties, including solubility, bioavailability, and half-life. The synthesis of this compound involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity.

The utility of Tert-Butyl 4-(5-Fluoro-2-nitrophenyl)piperazine-1-carboxylate extends beyond its structural attributes. Its potential applications in drug development have been explored in various therapeutic areas, including central nervous system (CNS) disorders, neurodegenerative diseases, and psychiatric conditions. The piperazine ring is particularly relevant in CNS drug design due to its ability to interact with multiple neurotransmitter systems. For instance, derivatives of piperazine have shown promise as monoamine oxidase (MAO) inhibitors, serotonin reuptake inhibitors (SRIs), and dopamine receptor modulators.

The incorporation of a fluorine atom into the phenyl ring enhances the compound's interaction with biological targets by increasing electron density and lipophilicity. This modification has been demonstrated to improve binding affinity and selectivity in various drug candidates. Additionally, the nitro group can serve as a handle for further functionalization, allowing chemists to explore diverse chemical space and optimize pharmacological properties. Such flexibility is crucial in modern drug discovery pipelines, where rapid iteration and optimization are essential.

In vitro studies have begun to elucidate the pharmacological profile of Tert-Butyl 4-(5-Fluoro-2-nitrophenyl)piperazine-1-carboxylate. Preliminary data suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a potential lead for developing novel therapeutics. However, further research is needed to fully characterize its mechanism of action and assess its safety profile. Collaborative efforts between synthetic chemists and biologists are essential to bridge these gaps and translate preclinical findings into clinical applications.

The synthesis of this compound requires specialized equipment and expertise in organic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the desired carbon-carbon bonds efficiently. Additionally, purification methods such as column chromatography or recrystallization must be optimized to achieve high-purity material suitable for downstream applications. These challenges underscore the importance of robust synthetic methodologies in pharmaceutical research.

The growing interest in fluorinated compounds underscores their significance in modern drug discovery. The ability to fine-tune electronic properties through fluorine substitution opens up new possibilities for designing drugs with improved efficacy and reduced side effects. As research continues to uncover the therapeutic potential of compounds like Tert-Butyl 4-(5-Fluoro-2-nitrophenyl)piperazine-1-carboxylate, it is likely that new applications will emerge across multiple therapeutic areas.

In conclusion, Tert-Butyl 4-(5-Fluoro-2-nitrophenyl)piperazine-1-carboxylate (CAS No. 475279-74-4) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics with potential applications in CNS disorders and other diseases. As research progresses, this compound will continue to serve as a valuable tool for scientists exploring new frontiers in drug discovery.